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Compound of Interest

Compound Name: Carbon tetrachloride

Cat. No.: B157010 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

Carbon tetrachloride (CCl4), a colorless liquid with a sweet odor, has historically been a

staple in laboratory settings. However, its significant health risks, including toxicity through

inhalation, ingestion, and skin absorption, necessitate stringent safety protocols.[1][2] This

guide provides essential, procedural information for the safe handling, storage, and disposal of

carbon tetrachloride, ensuring the well-being of laboratory personnel and the integrity of

research.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling carbon tetrachloride, a comprehensive PPE strategy is non-negotiable.

Standard laboratory attire is insufficient; specialized equipment is required to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b157010?utm_src=pdf-interest
https://www.benchchem.com/product/b157010?utm_src=pdf-body
https://m.youtube.com/watch?v=mXmragHXu3w
https://assets.publishing.service.gov.uk/media/636e7cd5e90e071868e2d2f8/UKHSA-incident-management-Carbon_Tetrachloride.pdf
https://www.benchchem.com/product/b157010?utm_src=pdf-body
https://www.benchchem.com/product/b157010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment
Specifications & Best
Practices

Hand Protection
Nitrile or Polyvinyl Alcohol

(PVA) gloves

Rubber gloves are not suitable

as carbon tetrachloride can

migrate through them.[3][4]

Always inspect gloves for

integrity before use and

practice proper removal

techniques to avoid skin

contact.[4][5]

Eye Protection
Splash-resistant safety

goggles with a faceshield

Provides maximum protection

against splashes and vapors.

An emergency eye wash

station should be readily

accessible.[6]

Respiratory Protection
Use within a certified chemical

fume hood

All operations involving carbon

tetrachloride must be

conducted in a fume hood with

a face velocity of 100 ft/min.[4]

[5] Respirators, such as a self-

contained breathing apparatus,

should be used as a last line of

defense, especially when

exposure limits may be

exceeded.[4]

Body Protection

Chemical-resistant lab coat,

full-length pants, and closed-

toe shoes

Ensures minimal skin is

exposed.[1][5] Contaminated

clothing should be removed

immediately and disposed of

as hazardous waste.[7][8]

Engineering Controls: Creating a Safe Environment
Beyond personal protection, engineering controls are fundamental to minimizing exposure to

carbon tetrachloride vapors.
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Control Measure Requirement Rationale

Ventilation
All work must be performed in

a certified chemical fume hood.

A properly functioning fume

hood contains toxic vapors,

preventing inhalation.[4][9] The

fume hood should be certified

annually.[5]

Laboratory Pressure

Laboratory rooms should be

maintained at a negative

pressure relative to corridors

and the outside environment.

This prevents contaminated air

from escaping the laboratory.

[4][5] Keeping laboratory doors

closed helps maintain this

negative pressure.[4]

Exposure Limits and Health Hazards
Understanding the permissible exposure limits (PELs) and potential health effects of carbon
tetrachloride is crucial for risk assessment and management. Chronic exposure can lead to

severe damage to the liver and kidneys and is linked to cancer.[4][10][11]

Regulatory Body
8-Hour Time-Weighted
Average (TWA)

Short-Term Exposure Limit
(STEL)

OSHA (PEL) 10 ppm 25 ppm (15-minute)

NIOSH (REL) 2 ppm (60-minute ceiling) -

ACGIH (TLV) 5 ppm 10 ppm

Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet.[7]

Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is vital to prevent accidents and exposure.

Handling:

Avoid direct contact with skin, eyes, and clothing.[4]
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Wash hands thoroughly with soap and water after handling, before breaks, and at the end of

the workday.[1][4]

All containers must be clearly labeled.[1]

Storage:

Store carbon tetrachloride in a cool, dry, and well-ventilated area, away from heat sources

and incompatible materials such as aluminum, magnesium, and zinc.[1][12]

Containers should be tightly sealed and stored upright in a secondary container to prevent

leakage.[4][5]

Storage facilities should be equipped with spill containment systems and fire suppression

equipment.[6]

Emergency Procedures: Spills and Exposures
In the event of a spill or exposure, immediate and correct action is critical.

First Aid:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[4][5]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek immediate medical

attention.[4][7]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[4][7]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[4][10]

Spill Response Workflow:
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Spill Occurs

Assess the Spill
(Size and Danger)

Evacuate the Area

Small Spill (<1 L)
and Trained Personnel?

Contain and Clean Up Spill
using appropriate PPE and spill kit

Yes

Large Spill (>1 L)
or Untrained Personnel

No

Decontaminate the Area

Contact Emergency Services
& Environmental Health and Safety

Dispose of Contaminated Materials
as Hazardous Waste

Incident Reported

Click to download full resolution via product page

Caption: Workflow for responding to a carbon tetrachloride spill.
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Disposal Plan
Carbon tetrachloride and any materials contaminated with it must be disposed of as

hazardous waste.[5][13]

Waste Collection: Collect waste in a designated, sealed, and clearly labeled container.

Contaminated Materials: This includes used gloves, absorbent materials from spills, and

contaminated clothing.

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (EHS) department for

specific procedures.[7] Incineration is not recommended due to the potential formation of

toxic gases like phosgene.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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